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Compound of Interest

Compound Name: Sesquimustard

Cat. No.: B1618809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

WARNING: Sesquimustard is a highly toxic vesicant and a Schedule 1 chemical warfare

agent. All handling and disposal must be conducted by trained personnel in a designated and

appropriately equipped laboratory with strict adherence to all institutional, national, and

international regulations.

Introduction
Sesquimustard (1,2-Bis(2-chloroethylthio)ethane), also known as Agent Q, is a potent

vesicant and alkylating agent.[1][2][3] It is a colorless, crystalline solid in its pure form, although

it may appear pale brown when impure.[3][4] Due to its high toxicity and classification as a

Schedule 1 chemical under the Chemical Weapons Convention, extreme caution is paramount

when handling this compound for research and development purposes.[1][5] These application

notes provide detailed protocols for the safe handling, decontamination, and disposal of

Sesquimustard in a laboratory setting.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Sesquimustard is provided in the

table below for easy reference.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1618809?utm_src=pdf-interest
https://www.benchchem.com/product/b1618809?utm_src=pdf-body
https://www.benchchem.com/product/b1618809?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Sesquimustard
https://pubmed.ncbi.nlm.nih.gov/16846683/
https://www.benchchem.com/product/b1618809
https://www.benchchem.com/product/b1618809
https://www.researchgate.net/publication/27257087_Hydrolysis_of_Sesquimustards
https://pubchem.ncbi.nlm.nih.gov/compound/Sesquimustard
https://en.wikipedia.org/wiki/Sesquimustard
https://www.benchchem.com/product/b1618809?utm_src=pdf-body
https://www.benchchem.com/product/b1618809?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C6H12Cl2S2 [2][6]

Molecular Weight 219.20 g/mol [2]

Appearance
White crystalline solid (pure);

Pale brown (impure)
[2][3][4]

Odor Garlic-like [1]

Melting Point 56.5 °C [2][3]

Boiling Point Decomposes [1]

Vapor Pressure 3.5 x 10⁻⁶ mm Hg at 25 °C [1]

Solubility

Insoluble in water (slowly

degrades); Soluble in alcohols,

hydrocarbons, lipids, and

ethers.

[2][3]

Toxicity and Hazards
Sesquimustard is a powerful vesicant, meaning it causes severe blistering of the skin and

mucous membranes upon contact.[1] It is more potent than sulfur mustard (mustard gas).[1]

The toxic effects are mediated by its ability to act as a bifunctional alkylating agent, cross-

linking DNA and proteins, which leads to cellular damage and inflammation.[2] Exposure can

occur through dermal contact, inhalation, or ingestion.[1] The onset of clinical effects may be

delayed for 2 to 24 hours after exposure. When heated to decomposition, it emits highly toxic

fumes of sulfur oxides and chlorine.[1]

Personal Protective Equipment (PPE)
Strict adherence to proper PPE is mandatory when handling Sesquimustard. The following

PPE should be worn at all times in the designated handling area:

Gloves: Double-gloving with chemically resistant gloves (e.g., butyl rubber, Viton) is required.

Gloves should be changed frequently and immediately upon any sign of contamination.
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Gown/Lab Coat: A disposable, solid-front, back-closing gown made of a non-permeable

material (e.g., polyethylene-coated Tyvek).

Eye Protection: Chemical splash goggles and a face shield.

Respiratory Protection: A full-face respirator with a cartridge appropriate for organic vapors

and acid gases or a powered air-purifying respirator (PAPR) should be used, especially when

handling the solid material or creating solutions.

Experimental Protocols
All work with Sesquimustard must be performed within a certified chemical fume hood with a

face velocity of at least 100 feet per minute.

Preparation of a Stock Solution
This protocol outlines the steps for preparing a stock solution of Sesquimustard.

Materials:

Sesquimustard (solid)

Anhydrous solvent (e.g., dichloromethane, chloroform)

Volumetric flask with a ground-glass stopper

Spatula

Analytical balance (located within the fume hood or a glove box)

Beaker

Magnetic stir bar and stir plate

Procedure:

Ensure the chemical fume hood is functioning correctly and the sash is at the appropriate

height.
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Don all required PPE.

Carefully weigh the desired amount of solid Sesquimustard in a tared beaker on the

analytical balance.

Transfer the weighed solid to the volumetric flask.

Add a small amount of the solvent to the beaker to rinse any remaining solid and transfer the

rinsing to the volumetric flask.

Add approximately half of the final volume of the solvent to the volumetric flask.

Add a magnetic stir bar and loosely stopper the flask.

Stir the solution on a stir plate until the solid is completely dissolved.

Remove the stir bar using a magnetic retriever.

Add the solvent to the flask until the meniscus reaches the calibration mark.

Tightly stopper the flask and invert it several times to ensure a homogenous solution.

Label the flask clearly with the compound name, concentration, solvent, date, and your

initials.
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Stock Solution Preparation Workflow

Weigh Sesquimustard

Transfer to Volumetric Flask

Dissolve in Solvent

Fill to Volume

Mix Thoroughly

Label Flask

Click to download full resolution via product page

Workflow for preparing a stock solution of Sesquimustard.

Decontamination and Spill Cleanup
Immediate decontamination of any spill is critical to prevent exposure. A spill kit specifically for

Sesquimustard should be readily available in the laboratory.

Spill Kit Contents:
Decontaminating solution (see Section 6.2)
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Absorbent pads

Dry decontaminating powder (e.g., a mixture of sodium bicarbonate and Fuller's earth)

Forceps or tongs for handling contaminated materials

Heavy-duty, labeled waste bags

Additional PPE

Decontamination Solutions
A freshly prepared 10% bleach solution followed by a 1% sodium thiosulfate solution can be

used for surface decontamination. For equipment, a solution of sodium ethoxide in ethanol can

be effective, but must be handled with care due to its flammability and reactivity.

Spill Cleanup Protocol (Small Spill < 1g or 10 mL)
Evacuate and Alert: Immediately alert others in the laboratory and evacuate the immediate

area.

Don PPE: If not already wearing it, don the appropriate PPE, including respiratory protection.

Containment: For liquid spills, cover with absorbent pads. For solid spills, gently cover with a

dry decontaminating powder to avoid raising dust.

Decontamination:

Solid Spill: Carefully collect the powder using forceps and place it in a labeled waste bag.

Wipe the area with a cloth dampened with the decontamination solution.

Liquid Spill: Place absorbent pads over the spill. Once absorbed, use forceps to place the

pads in a labeled waste bag. Wipe the area with the decontamination solution.

Final Cleaning: Wipe the spill area again with the decontamination solution, followed by a

rinse with water and then a final wipe with a dry cloth.
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Waste Disposal: All contaminated materials, including PPE, must be placed in the

designated hazardous waste container for Sesquimustard.

Small Spill Cleanup Protocol

Alert & Evacuate

Don PPE

Contain Spill

Decontaminate Area

Final Cleaning

Dispose of Waste

Click to download full resolution via product page

Protocol for cleaning up a small Sesquimustard spill.

Waste Disposal
All waste contaminated with Sesquimustard is considered hazardous waste and must be

disposed of according to strict institutional and national guidelines for Schedule 1 chemical
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agents.

Waste Segregation
Solid Waste: Contaminated gloves, gowns, absorbent pads, and other solid materials should

be collected in a dedicated, clearly labeled, puncture-resistant container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

dedicated, clearly labeled, leak-proof container.

Sharps: Contaminated needles, syringes, and other sharps must be placed in a dedicated

sharps container for hazardous chemical waste.

Chemical Neutralization of Waste
For small quantities of Sesquimustard waste, chemical neutralization can be performed in a

fume hood before final disposal. A common method involves hydrolysis with hot water, followed

by the addition of a caustic solution like sodium hydroxide to raise the pH.[7] Another method

involves treatment with sodium in an inert solvent, which leads to desulfurization.[1][2]

Protocol for Hydrolysis-Based Neutralization:

In a fume hood, carefully add the Sesquimustard-containing waste to a reaction vessel

equipped with a stirrer.

Slowly add hot water (approximately 90°C) while stirring vigorously.

After a sufficient reaction time (which should be determined based on the scale of the

reaction), slowly add a solution of sodium hydroxide to raise the pH to between 10 and 12.[7]

Allow the reaction to complete, then test a small aliquot to confirm the absence of

Sesquimustard before packaging for disposal.
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Waste Disposal Logical Flow

Segregate Waste

Chemical Neutralization (if applicable)

Package and Label

Store Securely

Dispose via Certified Vendor

Click to download full resolution via product page

Logical flow for the disposal of Sesquimustard waste.

Emergency Procedures
In case of skin contact:

Immediately remove contaminated clothing.

Wash the affected area with copious amounts of soap and water for at least 15 minutes.

Seek immediate medical attention.

In case of eye contact:
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Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open.

Seek immediate medical attention.

In case of inhalation:

Move the individual to fresh air immediately.

If breathing has stopped, perform artificial respiration.

Seek immediate medical attention.

In case of ingestion:

Do not induce vomiting.

Rinse the mouth with water.

Seek immediate medical attention.

All incidents, no matter how minor, must be reported to the appropriate environmental health

and safety personnel at your institution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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